Cas no 585-34-2 (3-Tert-Butylphenol)

3-Tert-Butylphenol structure

3-Tert-Butylphenol structure

Product Name:3-Tert-Butylphenol

CAS No:585-34-2

Molecular Formula:C₁₀H₁₄O

Molecular Weight:150.2176

MDL:MFCD00002300

CID:38515

PubChem ID:11450

3-Tert-Butylphenol Properties

Names and Identifiers

- 3-tert-Butylphenol
- M-T-BUTYLPHENOL
- M-TERT-BUTYLPHENOL
- PHENOL, 3-(1,1-DIMETHYLETHYL)-
- 3-(1,1-dimethylethyl)-pheno
- 3-(1,1-dimethylethyl)-Phenol
- 3-t-Butylphenol
- Phenol, 3-tert-butyl-
- Phenol, m-tert-butyl-
- 3-TERT-BUTYL-PHENYLAMINE
- ATHX380
- 3-tert-Butylphenolneat
- 3-tert-butyl-phenol
- 3-tetr-butylphenol
- meta-tert-butylphenol
- Phenol,m-tert-butyl
- 3-(tert-butyl)phenol
- CYEKUDPFXBLGHH-UHFFFAOYSA-N
- 2382U55WN2
- ST50824235
- 3-tertbutylphenol
- 3-tert.butylphenol
- m-tert.-butylphenol
- 3-tert.-butylphenol
- 3-tert-Butylphenol;
- 3-tert-Butyl phenol
- C14188
- 3-te
- +Expand
- MDL： MFCD00002300
- InChIKey： CYEKUDPFXBLGHH-UHFFFAOYSA-N
- Inchi： 1S/C10H14O/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7,11H,1-3H3
- SMILES： O([H])C1=C([H])C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 150.10400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 150.104
Heavy Atom Count: 11
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.68970
PSA: 20.23000
Refractive Index: 1.5108 (estimate)
Boiling Point: 132°C/20mmHg(lit.)
Melting Point: 41.0 to 45.0 deg-C
Flash Point: Fahrenheit: 228.2 ° f
Celsius: 109 ° c
Color/Form: Needle like crystals.
Solubility: Soluble in ethanol and diethyl ether.
pka: 10.12(at 25℃)
Density: 0.9688 (estimate)

3-Tert-Butylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003KDF-5g	3-tert-Butylphenol	585-34-2	98%	5g	$5.00
A2B Chem LLC	AB65571-5g	3-tert-Butylphenol	585-34-2	98%	5g	$5.00	2024-04-19
Aaron	AR003KLR-5g	3-tert-Butylphenol	585-34-2	98%	5g	$4.00
abcr	AB132191-5 g	3-tert-Butylphenol, 98%; .	585-34-2	98%	5g	€69.90	2023-05-10
Alichem	A019145616-100g	3-tert-Butylphenol	585-34-2	95%	100g	$205.80	2023-09-01
Ambeed	A487314-5g	3-tert-Butylphenol	585-34-2	98%	5g	$6.0	2024-05-28
Crysdot LLC	CD12058455-500g	3-tert-Butylphenol	585-34-2	98%	500g	$174
Enamine	EN300-20961-0.05g	3-tert-butylphenol	585-34-2	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D759064-500g	3-tert-Butylphenol	585-34-2	98%	500g	$195	2022-09-08
Fluorochem	092651-5g	3-tert-Butylphenol	585-34-2	95%	5g	￡12.00	2022-03-01

3-Tert-Butylphenol Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:585-34-2)

Order Number:SFD1278

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

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Product official link

3-Tert-Butylphenol Related Literature

1. Thermochemical lignin depolymerization and conversion to aromatics in subcritical methanol: effects of catalytic conditions

Sunit Kumar Singh,Kunal Nandeshwar,Jayant D. Ekhe New J. Chem. 2016 40 3677
2. Thermodynamics of hydration of 3-substituted and 3,5-disubstituted phenols

Gerald H. Parsons,Colin H. Rochester J. Chem. Soc. Perkin Trans. 2 1974 1313
3. Oxidation of alkoxyphenols. Part XV. Autoxidation of 2- and 3-mono- and 2,5-di-t-butyl-4-methoxyphenol and related compounds

F. R. Hewgill,S. L. Lee J. Chem. Soc. C 1968 1549
4. Divergent reaction pathways for phenol arylation by arynes: synthesis of helicenes and 2-arylphenols

Thanh Truong,Olafs Daugulis Chem. Sci. 2013 4 531
5. CO2-modified solvents for chromatographic separation

X. Yuan,E. G. Kim,C. A. Sanders,B. E. Richter,M. F. Cunningham,P. G. Jessop,R. D. Oleschuk Green Chem. 2017 19 1757
6. Oxidation of alkoxyphenols. Part XIX. Base-induced coupling of halogenophenols

D. F. Bowman,F. R. Hewgill J. Chem. Soc. C 1971 1777
7. Exploiting H-transfer reactions with RANEY? Ni for upgrade of phenolic and aromatic biorefinery feeds under unusual, low-severity conditions

Xingyu Wang,Roberto Rinaldi Energy Environ. Sci. 2012 5 8244
8. Oxidation of alkoxyphenols. Part 27. The mechanism of formation of dibenzo[d,f][1,3]dioxepins

Frank R. Hewgill,Frank Legge J. Chem. Soc. Perkin Trans. 1 1982 2863
9. Formal aromaticity transfer for palladium-catalyzed coupling between phenols and pyrrolidines/indolines

Zihang Qiu,Jiang-Sheng Li,Chao-Jun Li Chem. Sci. 2017 8 6954
10. Synergistic Br?nsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers

Aaron Pan,Maja Chojnacka,Robert Crowley,Lucas G?ttemann,Brandon E. Haines,Kevin G. M. Kou Chem. Sci. 2022 13 3539

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